Cas no 306960-80-5 (2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid)

• Product Name: 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid
• CAS No: 306960-80-5
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• MDL: MFCD10697913
• CID: 300316
• PubChem ID: 10775652
• Update Time: 2025-05-25

2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)pyrimidine-4-carboxylic acid
• 2-Chloro-6-pentafluoroethyl-pyrimidine-4-carboxylic acid
• 2-chloro-4-trifluoromethylpyrimidine-6-carboxylic acid
• 4-Pyrimidinecarboxylicacid, 2-chloro-6-(trifluoromethyl)-
• SB60236
• 2-CHLORO-6-TRIFLUOROMETHYL-PYRIMIDINE-4-CARBOXYLIC ACID
• 4-Pyrimidinecarboxylic acid, 2-chloro-6-(trifluoromethyl)-
• Z1269168549
• 2-Hydroxy-6-(trifluoromethyl)-4-pyrimidinecarboxylic acid
• AKOS016005828
• CS-0239425
• 2-Chloro-6-pentafluoroethyl-pyrimidine-4-carboxylicacid
• EN300-212417
• 657-53-4
• 2-Chloro-6-trifluoromethyl-pyrimidine-4-carboxylicacid
• 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic acid
• AB60808
• 306960-80-5
• NRCWKOWKCBXOBR-UHFFFAOYSA-N
• G74675
• SCHEMBL25859898
• 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic acid; 2-Chloro-4-trifluoromethylpyrimidine-6-carboxylic acid
• 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid

• MDL： MFCD10697913
• Inchi： 1S/C6H2ClF3N2O2/c7-5-11-2(4(13)14)1-3(12-5)6(8,9)10/h1H,(H,13,14)
• InChI Key： NRCWKOWKCBXOBR-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 225.97576
• Monoisotopic Mass: 225.9756895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08

Additional information on 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid

Comprehensive Overview of 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid (CAS No. 306960-80-5)

2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid (CAS No. 306960-80-5) is a highly specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and carboxylic acid functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers and industry professionals frequently search for terms like "pyrimidine synthesis", "trifluoromethylated compounds", and "carboxylic acid derivatives" to explore its utility in modern chemistry.

The structural features of 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid make it a valuable intermediate in the synthesis of biologically active molecules. Its chloro and trifluoromethyl substituents enhance its reactivity, enabling its use in cross-coupling reactions and other catalytic processes. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they often serve as building blocks for eco-friendly agrochemicals and pharmaceuticals.

In the pharmaceutical sector, 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid is explored for its potential in designing enzyme inhibitors and receptor modulators. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making it a key motif in drug development. Searches for "CF3 in drug design" and "pyrimidine-based therapeutics" reflect the growing interest in this compound's applications.

From an analytical perspective, 306960-80-5 is often studied using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods help characterize its purity and stability, which are critical for industrial-scale production. Keywords like "HPLC analysis of pyrimidines" and "NMR of trifluoromethyl compounds" are commonly associated with this compound in academic and industrial research.

The agrochemical industry also benefits from 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid, particularly in the development of herbicides and pesticides. Its structural versatility allows for the creation of compounds with targeted activity against pests while minimizing environmental impact. Searches for "sustainable agrochemicals" and "pyrimidine-based pesticides" underscore its relevance in this field.

In summary, 2-Chloro-6-(trifluoromethyl)-4-pyrimidinecarboxylic Acid (CAS No. 306960-80-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and compatibility with modern synthetic methods make it a subject of ongoing research and innovation. As interest in fluorinated compounds and heterocyclic chemistry continues to grow, this compound remains a key player in advancing scientific and industrial progress.